Cas no 105330-66-3 ((+)-catechin 7,4'-di-O-methylate)

• Product Name: (+)-catechin 7,4'-di-O-methylate
• CAS No: 105330-66-3
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 2041154
• PubChem ID: 21633047
• Update Time: 2025-04-21

(+)-catechin 7,4'-di-O-methylate Chemical and Physical Properties

Names and Identifiers

• (+)-catechin 7,4'-di-O-methylate
• 4',7-Di-O-methylcatechin
• 7,4'-di-O-methyl-(+)-catechin
• 3,3',5-Trihydroxy-4',7-dimethoxyflavan
• SCHEMBL1975181
• CHEBI:168455
• 2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-3,4-dihydro-2H-chromene-3,5-diol
• 2H-1-Benzopyran-3,5-diol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-, (2R-trans)-
• Catechin 7,4'-dimethyl ether
• LMPK12020143
• 105330-66-3
• DTXSID101121373

• Inchi： 1S/C17H18O6/c1-21-10-6-12(18)11-8-14(20)17(23-16(11)7-10)9-3-4-15(22-2)13(19)5-9/h3-7,14,17-20H,8H2,1-2H3/t14-,17+/m0/s1
• InChI Key： MWTVZZZJXLZCEN-WMLDXEAASA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)O)OC)O)O)OC

Computed Properties

• Exact Mass: 318.11033829g/mol
• Monoisotopic Mass: 318.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins